Cas no 16741-03-0 ( )

• Product Name: &nbsp
• CAS No: 16741-03-0
• MF: C₂₈H₃₄O₁₄S₂
• MW: 658.691167354584
• CID: 904995
• PubChem ID: 301610
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,3,4,6-Tetra-O-acetyl-2,5-di-O-p-tolylsulfonylgalactit; NSC179628; AC1L6YSU; 1,3,4,6-tetra-O-acetyl-2,5-bis-O-[(4-methylphenyl)sulfonyl]hexitol; O1,O3,O4,O6-tetraacetyl-O2,O5-bis-(toluene-4-sulfonyl)-galactitol; O1,O3,O4,O6-Tetraacetyl-O2,O5-bis-(toluol-4-sulfonyl)-galactit; 1,3,4,6-Tetra-O-acetyl-2,5-di-O-tosylgalactitol;
• DTXSID90306740
• 16741-03-0
• NSC-179628
• NSC179628
• 1,3,4,6-Tetra-O-acetyl-2,5-bis-O-(4-methylbenzene-1-sulfonyl)hexitol
•  

• Inchi： 1S/C28H34O14S2/c1-17-7-11-23(12-8-17)43(33,34)41-25(15-37-19(3)29)27(39-21(5)31)28(40-22(6)32)26(16-38-20(4)30)42-44(35,36)24-13-9-18(2)10-14-24/h7-14,25-28H,15-16H2,1-6H3
• InChI Key： UMHZUIOATRGNOW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(COC(C)=O)C(C(C(COC(C)=O)OS(C1C=CC(C)=CC=1)(=O)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 658.13902
• Monoisotopic Mass: 658.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 44
• Rotatable Bond Count: 19
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 209Ų

Experimental Properties

• Density: 1.336
• Boiling Point: 740.5°C at 760 mmHg
• Flash Point: 401.6°C
• Refractive Index: 1.537
• PSA: 191.94